fusigen
fusigen
Brand Name:
Vulcanchem
CAS No.:
19624-79-4
VCID:
VC0011046
InChI:
InChI=1S/C33H51N6O12.Fe/c1-22-10-16-49-31(43)25(34)8-5-14-38(47)29(41)20-24(3)12-18-51-33(45)27(36)9-6-15-39(48)30(42)21-23(2)11-17-50-32(44)26(35)7-4-13-37(46)28(40)19-22;/h19-21,25-27H,4-18,34-36H2,1-3H3;/q-3;+3/b22-19-,23-21-,24-20-;
SMILES:
CC1=CC(=O)N(CCCC(C(=O)OCCC(=CC(=O)N(CCCC(C(=O)OCCC(=CC(=O)N(CCCC(C(=O)OCC1)N)[O-])C)N)[O-])C)N)[O-].[Fe+3]
Molecular Formula:
C33H51FeN6O12
Molecular Weight:
779.6 g/mol
fusigen
CAS No.: 19624-79-4
Main Products
VCID: VC0011046
Molecular Formula: C33H51FeN6O12
Molecular Weight: 779.6 g/mol
| CAS No. | 19624-79-4 |
|---|---|
| Product Name | fusigen |
| Molecular Formula | C33H51FeN6O12 |
| Molecular Weight | 779.6 g/mol |
| IUPAC Name | iron(3+);(9Z,21Z,33Z)-3,15,27-triamino-10,22,34-trimethyl-7,19,31-trioxido-1,13,25-trioxa-7,19,31-triazacyclohexatriaconta-9,21,33-triene-2,8,14,20,26,32-hexone |
| Standard InChI | InChI=1S/C33H51N6O12.Fe/c1-22-10-16-49-31(43)25(34)8-5-14-38(47)29(41)20-24(3)12-18-51-33(45)27(36)9-6-15-39(48)30(42)21-23(2)11-17-50-32(44)26(35)7-4-13-37(46)28(40)19-22;/h19-21,25-27H,4-18,34-36H2,1-3H3;/q-3;+3/b22-19-,23-21-,24-20-; |
| Standard InChIKey | KUQNHSOWVDQAOF-BBXZRSJSSA-N |
| Isomeric SMILES | C/C/1=C/C(=O)N(CCCC(C(=O)OCC/C(=C\C(=O)N(CCCC(C(=O)OCC/C(=C\C(=O)N(CCCC(C(=O)OCC1)N)[O-])/C)N)[O-])/C)N)[O-].[Fe+3] |
| SMILES | CC1=CC(=O)N(CCCC(C(=O)OCCC(=CC(=O)N(CCCC(C(=O)OCCC(=CC(=O)N(CCCC(C(=O)OCC1)N)[O-])C)N)[O-])C)N)[O-].[Fe+3] |
| Canonical SMILES | CC1=CC(=O)N(CCCC(C(=O)OCCC(=CC(=O)N(CCCC(C(=O)OCCC(=CC(=O)N(CCCC(C(=O)OCC1)N)[O-])C)N)[O-])C)N)[O-].[Fe+3] |
| Synonyms | fusarinine C fusigen |
| PubChem Compound | 6441418 |
| Last Modified | Nov 09 2021 |
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